4-[(2S,4S)-4-methoxy-2-(methoxymethyl)pyrrolidin-1-yl]-2-nitrobenzenesulfonamide
Catalog No.
S7298068
CAS No.
M.F
C13H19N3O6S
M. Wt
345.37 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-[(2S,4S)-4-methoxy-2-(methoxymethyl)pyrrolidin-1-yl]-2-nitrobenzenesulfonamide
IUPAC Name
4-[(2S,4S)-4-methoxy-2-(methoxymethyl)pyrrolidin-1-yl]-2-nitrobenzenesulfonamide
Molecular Formula
C13H19N3O6S
Molecular Weight
345.37 g/mol
InChI
InChI=1S/C13H19N3O6S/c1-21-8-10-5-11(22-2)7-15(10)9-3-4-13(23(14,19)20)12(6-9)16(17)18/h3-4,6,10-11H,5,7-8H2,1-2H3,(H2,14,19,20)/t10-,11-/m0/s1
InChI Key
RSQFLBNMLSJMCG-QWRGUYRKSA-N
Canonical SMILES
COCC1CC(CN1C2=CC(=C(C=C2)S(=O)(=O)N)[N+](=O)[O-])OC
Isomeric SMILES
COC[C@@H]1C[C@@H](CN1C2=CC(=C(C=C2)S(=O)(=O)N)[N+](=O)[O-])OC
MNBS is a potential anticancer agent that inhibits the activity of matrix metalloproteinase-2 (MMP-2), an enzyme involved in the degradation of extracellular matrix (ECM) in cancer metastasis. MNBS is a potent inhibitor of MMP-2 and shows promising anticancer activity in various preclinical studies. The development of MNBS as an anticancer agent is based on the rationale that inhibition of MMP-2 activity will prevent cancer cells from invading and metastasizing to other parts of the body.
MNBS is a white to off-white crystalline powder with a molecular formula of C14H20N2O7S and a molecular weight of 372.38 g/mol. It is soluble in water and organic solvents such as methanol and ethanol.
MNBS can be synthesized by the reaction of 4-nitrobenzenesulfonyl chloride with (S)-(-)-4-methoxy-2-(methoxymethyl)pyrrolidine in the presence of a base such as triethylamine. The resulting product is purified by recrystallization and characterized by various spectroscopic methods such as NMR and mass spectrometry.
MNBS can be analyzed by various analytical methods such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and mass spectrometry (MS). These methods are used to determine the purity, stability, and concentration of MNBS in various samples.
MNBS has shown promising anticancer activity in various preclinical studies. It inhibits the activity of MMP-2 and prevents cancer cells from invading and metastasizing to other parts of the body. MNBS also exhibits anti-inflammatory activity by inhibiting the production of proinflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).
MNBS has been tested for its toxicity and safety in various preclinical studies. It has been found to be relatively safe and non-toxic at therapeutic doses. However, further studies are needed to determine its long-term toxicity and safety in humans.
MNBS has potential applications in various fields of research and industry. It can be used as an anticancer agent, anti-inflammatory agent, and diagnostic tool for cancer imaging. MNBS can also be used in the field of materials science for the synthesis of nanomaterials and drug delivery systems.
Currently, MNBS is in the preclinical stage of development as an anticancer agent. Various preclinical studies have demonstrated its promising anticancer activity and safety profile. However, further studies are needed to determine its efficacy and safety in humans.
MNBS has potential implications in various fields of research and industry. As an anticancer agent, it has the potential to become a new therapeutic option for the treatment of cancer. As an anti-inflammatory agent, it can be used for the treatment of various inflammatory diseases. MNBS can also be used in the field of materials science for the synthesis of nanomaterials and drug delivery systems.
While MNBS has shown promising anticancer activity in various preclinical studies, there are some limitations that need to be addressed in future research. One of the major limitations is its poor solubility in water, which limits its bioavailability and therapeutic efficacy. Future research should focus on developing formulations that improve MNBS solubility and bioavailability. Other future directions include identifying the optimal dosage and administration route, determining its long-term toxicity and safety, and investigating its potential applications in other fields of research and industry.
Some of the future directions for MNBS research include:
1. Developing formulations that improve MNBS solubility and bioavailability.
2. Investigating the potential applications of MNBS in other fields of research and industry, such as materials science and drug delivery systems.
3. Identifying the optimal dosage and administration route for MNBS.
4. Investigating the potential of MNBS as a diagnostic tool for cancer imaging.
5. Investigating the combination of MNBS with other anticancer agents to improve therapeutic efficacy.
6. Determining the long-term toxicity and safety of MNBS in humans.
7. Investigating the potential of MNBS as an anti-inflammatory agent for the treatment of various inflammatory diseases.
8. Investigating the mechanisms of action of MNBS to further understand its therapeutic potential.
1. Developing formulations that improve MNBS solubility and bioavailability.
2. Investigating the potential applications of MNBS in other fields of research and industry, such as materials science and drug delivery systems.
3. Identifying the optimal dosage and administration route for MNBS.
4. Investigating the potential of MNBS as a diagnostic tool for cancer imaging.
5. Investigating the combination of MNBS with other anticancer agents to improve therapeutic efficacy.
6. Determining the long-term toxicity and safety of MNBS in humans.
7. Investigating the potential of MNBS as an anti-inflammatory agent for the treatment of various inflammatory diseases.
8. Investigating the mechanisms of action of MNBS to further understand its therapeutic potential.
XLogP3
0.4
Hydrogen Bond Acceptor Count
8
Hydrogen Bond Donor Count
1
Exact Mass
345.09945651 g/mol
Monoisotopic Mass
345.09945651 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-27-2023
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